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Compound Focus: 10,13-Dimethyl-1,2,6,7,8,9,11,12,14,15-
decahydrocyclopenta[a]phenanthren-3-one

CAS No.: 4075-07-4

Cat. No.: S606906

Get
Quote

Supplier Information for Researchers

For research and development purposes, one specific supplier was identified in the search results. Their

details are summarized in the table below.

Supplier Name Chemical Specifications Additional Services

| Zhishang Chemical [1] | - Chemical Name: 4,16-Androstadien-3-one

CAS: 4075-07-4
Appearance: White powder

Purity: 99.0% min [1] | - Sample availability [1]
Customized packing [1]

Provision of COA and other documentation [1] |

A Research Overview of Androstadienone

Androstadienone is an endogenous steroid of the 16-androstene class and is widely studied as a putative

human pheromone [2]. The table below summarizes its core characteristics.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s606906?utm_src=pdf-body
https://www.smolecule.com/products/s606906?utm_src=pdf-body
https://www.smolecule.com/products/s606906?utm_src=pdf-interest
https://www.zhishangchemical.com/androstadienone.html
https://www.zhishangchemical.com/androstadienone.html
https://www.zhishangchemical.com/androstadienone.html
https://www.zhishangchemical.com/androstadienone.html
https://www.zhishangchemical.com/androstadienone.html
https://en.wikipedia.org/wiki/Androstadienone
https://www.smolecule.com/products/s606906?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Property Description

Biosynthesis &
Presence

Synthesized from androstadienol; predominant androstene in male semen,
axillary sweat, and skin surfaces [1] [3].

Key Research Focus Modulates mood, cognition, and physiology; effects are often context-
dependent and sexually dimorphic [4] [5].

Current Scientific
Consensus

Considered a putative pheromone; conclusive evidence as a definitive human
sex pheromone is still debated, and more research is needed [4].

Documented Psychological & Physiological Effects

Research indicates that Androstadienone can have a range of effects, particularly in the following areas:

Mood and Attention: It has been shown to improve mood and enhance attention to emotional stimuli
in women, particularly in a laboratory setting [1] [6]. It also "tunes" the brain to process emotional

information more efficiently [6].
Social and Sexual Behavior: In older adults, sensitivity to Androstadienone has been correlated with

richer social lives, more frequent sexual thoughts, and more recent sexual activity [6].
Aggression (Sex-Dependent Modulation): A 2023 study found that Androstadienone reduced both
reactive and proactive aggression in men, while it increased reactive aggression in women [5].
Physiological Arousal: It can enhance physiological arousal and maintain elevated cortisol levels in

women [1] [5].
Brain Activation: Neuroimaging studies show it activates the hypothalamus in a sex-specific manner

(stronger in heterosexual women) and also engages brain regions linked to social cognition and
attention [7] [8].

Experimental Protocol Considerations

If you are planning experiments, here are some commonly used methodologies from recent studies.

Stimulus Preparation [5]:
Common Concentration: 500 µM in a carrier solution (e.g., 1% v/v clove oil in propylene

glycol). This concentration is considered ecologically relevant as it is close to the mean level
found in freshly produced apocrine sweat (440 µM).

Control: The carrier solution alone (1% v/v clove oil in propylene glycol).
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Presentation: Stimuli can be presented in opaque jars with nosepieces for consistent delivery.

Psychophysical Testing (Odor Sensitivity) [6]:
A common method is the staircase protocol using devices like Sniffin' Sticks.

Participants are presented with triplets of pens (one containing the odorant, two with the carrier)
in a forced-choice paradigm.

The concentration is increased after an incorrect answer and decreased after two consecutive
correct answers, tracking the detection threshold across several reversals.

Common Behavioral Tasks:
Emotional Attention: Dot-probe tasks with subliminal emotional (happy/angry) faces [6].

Aggression: Proactive and reactive aggression tasks [5].
Cooperation: Economic decision-making games like the Ultimatum Game and Dictator Game

[8].
Blinding and Context: Studies are typically double-blind and placebo-controlled. Note that research

suggests results can be influenced by contextual factors, such as the gender of the experimenter [4].

The following diagram outlines a general experimental workflow for studying Androstadienone, integrating

the key phases from stimulus preparation to data analysis.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9838868/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9838868/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9960015/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0062499
https://www.sciencedirect.com/science/article/abs/pii/S0031938424002816
https://www.smolecule.com/products/s606906?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Research Question & Study Design
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A general workflow for Androstadienone research

Guidance for Sourcing Research Chemicals

When procuring chemicals for research, it is crucial to exercise due diligence.

Verify Supplier Credentials: Directly contact the supplier to request documentation such as a

Certificate of Analysis (COA), which provides independent verification of purity and identity [1].
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Request Samples: Many suppliers, including Zhishang Chemical, offer samples for preliminary

testing [1].
Ensure Regulatory Compliance: Confirm that the supplier can provide all necessary documentation

for the safe and legal shipment of research chemicals to your location.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.zhishangchemical.com/androstadienone.html
https://www.smolecule.com/products/s606906?utm_src=pdf-custom-synthesis
https://www.zhishangchemical.com/androstadienone.html
https://en.wikipedia.org/wiki/Androstadienone
https://pubmed.ncbi.nlm.nih.gov/9182868/
https://pubmed.ncbi.nlm.nih.gov/9182868/
https://www.sciencedirect.com/science/article/abs/pii/S0031938424002816
https://pmc.ncbi.nlm.nih.gov/articles/PMC9960015/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9838868/
https://www.frontiersin.org/journals/endocrinology/articles/10.3389/fendo.2014.00060/full
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0062499
https://www.smolecule.com/products/b606906#where-to-source-androstadienone-for-research
https://www.smolecule.com/products/b606906#where-to-source-androstadienone-for-research
https://www.smolecule.com/products/b606906#where-to-source-androstadienone-for-research
https://www.smolecule.com/products/s606906?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
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Phone: (512) 262-9938
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